2-Chloroacetophenone
2-Chloroacetophenone
2-chloroacetophenone appears as a riot control agent and chemical warfare tear gas agent. A white crystalline solid. Denser than water and insoluble in water. Hence sinks in water. A lachrymator: vapors are very irritating to the eyes. Has a floral odor.
The main uses for 2-chloroacetophenone are in tear gas and in chemical Mace. It is a potent eye, throat, and skin irritant. Acute (short-term) inhalation exposure of humans causes burning of the eyes with lacrimation, some degree of blurred vision, possible corneal damage, irritation and burning of the nose, throat, and skin, and burning in the chest with dyspnea. Acute dermal exposure is irritating and can result in first, second, and third degree chemical burns in humans. Squamous hyperplasia of the nasal respiratory epithelium was reported in rats chronically exposed (long-term) via inhalation. EPA has not classified 2-chloroacetophenone with respect to potential carcinogenicity.
a-Chloroacetophenone is commonly known as a tear gas, a peripheral sensory irritant. It is also used as an intermediate to produce organic substances especially drugs.
A potent eye, throat, and skin irritant. One of its uses is as a riot control agent.
The main uses for 2-chloroacetophenone are in tear gas and in chemical Mace. It is a potent eye, throat, and skin irritant. Acute (short-term) inhalation exposure of humans causes burning of the eyes with lacrimation, some degree of blurred vision, possible corneal damage, irritation and burning of the nose, throat, and skin, and burning in the chest with dyspnea. Acute dermal exposure is irritating and can result in first, second, and third degree chemical burns in humans. Squamous hyperplasia of the nasal respiratory epithelium was reported in rats chronically exposed (long-term) via inhalation. EPA has not classified 2-chloroacetophenone with respect to potential carcinogenicity.
a-Chloroacetophenone is commonly known as a tear gas, a peripheral sensory irritant. It is also used as an intermediate to produce organic substances especially drugs.
A potent eye, throat, and skin irritant. One of its uses is as a riot control agent.
Brand Name:
Vulcanchem
CAS No.:
532-27-4
VCID:
VC21269566
InChI:
InChI=1S/C8H7ClO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H,6H2
SMILES:
C1=CC=C(C=C1)C(=O)CCl
Molecular Formula:
C8H7ClO
C6H5COCH2Cl
C8H7ClO
C6H5COCH2Cl
C6H5COCH2Cl
C8H7ClO
C6H5COCH2Cl
Molecular Weight:
154.59 g/mol
2-Chloroacetophenone
CAS No.: 532-27-4
Cat. No.: VC21269566
Molecular Formula: C8H7ClO
C6H5COCH2Cl
C8H7ClO
C6H5COCH2Cl
Molecular Weight: 154.59 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-chloroacetophenone appears as a riot control agent and chemical warfare tear gas agent. A white crystalline solid. Denser than water and insoluble in water. Hence sinks in water. A lachrymator: vapors are very irritating to the eyes. Has a floral odor. The main uses for 2-chloroacetophenone are in tear gas and in chemical Mace. It is a potent eye, throat, and skin irritant. Acute (short-term) inhalation exposure of humans causes burning of the eyes with lacrimation, some degree of blurred vision, possible corneal damage, irritation and burning of the nose, throat, and skin, and burning in the chest with dyspnea. Acute dermal exposure is irritating and can result in first, second, and third degree chemical burns in humans. Squamous hyperplasia of the nasal respiratory epithelium was reported in rats chronically exposed (long-term) via inhalation. EPA has not classified 2-chloroacetophenone with respect to potential carcinogenicity. a-Chloroacetophenone is commonly known as a tear gas, a peripheral sensory irritant. It is also used as an intermediate to produce organic substances especially drugs. A potent eye, throat, and skin irritant. One of its uses is as a riot control agent. |
|---|---|
| CAS No. | 532-27-4 |
| Molecular Formula | C8H7ClO C6H5COCH2Cl C8H7ClO C6H5COCH2Cl |
| Molecular Weight | 154.59 g/mol |
| IUPAC Name | 2-chloro-1-phenylethanone |
| Standard InChI | InChI=1S/C8H7ClO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H,6H2 |
| Standard InChI Key | IMACFCSSMIZSPP-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)CCl |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)CCl |
| Boiling Point | 441 to 442 °F at 760 mmHg (NTP, 1992) 247 °C 244-245 °C 472 °F |
| Colorform | Crystals from dilute alcohol, carbon tetrachloride, or light petroleum Solid at 20 °C Colorless to gray crystalline solid White crystals Plates from dilute alcohol; rhombic leaves from petroleum ether Colorless to pale-yellow liquid |
| Flash Point | 244 °F (NTP, 1992) 244 °F 118 °C (closed cup) 244 °F (118 °C) (Closed cup) 118 °C c.c. |
| Melting Point | 133.7 °F (NTP, 1992) 56.5 °C 54-59 °C 134 °F |
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